![molecular formula C8H12N2O4 B2848128 2-(2,5-Dioxo-4-propylimidazolidin-1-yl)acetic acid CAS No. 1104234-46-9](/img/structure/B2848128.png)
2-(2,5-Dioxo-4-propylimidazolidin-1-yl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(2,5-Dioxo-4-propylimidazolidin-1-yl)acetic acid” is an organic compound with the molecular formula C8H12N2O4 and a molecular weight of 200.19 . It is also known as N-马来酰基乙酸 in Chinese .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a propyl group attached to an imidazolidine ring, which is further attached to an acetic acid group .Physical And Chemical Properties Analysis
The compound has a density of 1.578±0.06 g/cm3 (Predicted), a melting point of 114 °C (Solv: chloroform (67-66-3)), a boiling point of 376.7±25.0 °C (Predicted), a flash point of 181.6°C, and a vapor pressure of 1.03E-06mmHg at 25°C . The refractive index is 1.581 .Scientific Research Applications
- Findings : A series of hybrid pyrrolidine-2,5-dione derivatives, including compound 30, demonstrated potent anticonvulsant activity in animal seizure models. Compound 30 had a favorable safety profile and inhibited calcium currents mediated by Cav 1.2 (L-type) channels .
- Application : The terminal carboxylic acid group in this compound can react with primary amine groups to form stable amide bonds. Researchers use it in the synthesis of glycan probes .
- Biochemical Properties : It is a solid, white crystalline substance with strong acidity. Its solubility varies in different organic solvents .
- Mechanism : The compound likely inhibits calcium currents mediated by Cav 1.2 channels, which may contribute to its analgesic effects .
Anticonvulsant Properties
Glycan Probe Synthesis
Biochemical Research
Potential Analgesic Activity
Metabolic Stability and Safety Profile
Mechanism of Action
properties
IUPAC Name |
2-(2,5-dioxo-4-propylimidazolidin-1-yl)acetic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O4/c1-2-3-5-7(13)10(4-6(11)12)8(14)9-5/h5H,2-4H2,1H3,(H,9,14)(H,11,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGNPYZNDMSQZLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1C(=O)N(C(=O)N1)CC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.